9(11)-Dehydrotestosterone Enanthate

• Molecular Formula: C26H38O3
• Molecular Weight: 398.6 g/mol
• IUPAC Name: [(10S,13S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] heptanoate
• InChI: InChI=1S/C26H38O3/c1-4-5-6-7-8-24(28)29-23-12-11-21-20-10-9-18-17-19(27)13-15-25(18,2)22(20)14-16-26(21,23)3/h14,17,20-21,23H,4-13,15-16H2,1-3H3/t20?,21?,23-,25-,26-/m0/s1
• InChI Key: YLZQRXWCRVQXTO-HQIGQSOVSA-N
• Isomeric SMILES: CCCCCCC(=O)O[C@H]1CCC2[C@@]1(CC=C3C2CCC4=CC(=O)CC[C@@]43C)C
• Canonical SMILES: CCCCCCC(=O)OC1CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C

Description

9(11)-Dehydrotestosterone Enanthate is a synthetic androgen ester derived from testosterone, modified with a double bond between carbon positions 9 and 11 on the steroid nucleus. This structural alteration distinguishes it from unmodified testosterone esters like testosterone enanthate. The enanthate ester (heptanoic acid) extends its half-life, enabling sustained release after intramuscular administration . Its CAS number is 5874-98-6, and it is classified among testosterone derivatives in pharmacological databases .

Comparison with Similar Compounds

Testosterone Enanthate

• Uses : First-line therapy for male hypogonadism, anemia, and muscle wasting in advanced cancer patients .
• Efficacy: Increases lean body mass by 4–9% in dose-dependent studies (125–300 mg/week) . No association with peliosis hepatis or liver neoplasms, unlike 17α-alkylated androgens .

9(11)-Dehydrotestosterone Enanthate

• Inferred Benefits: Potential for muscle anabolism with minimized estrogenic side effects (e.g., water retention, gynecomastia) due to structural resistance to aromatization. No direct clinical data available; effects extrapolated from trenbolone and structural analogs .

Trenbolone Enanthate

• Uses : Underground use for muscle growth and fat loss due to strong androgen receptor binding and lack of estrogenic activity .
• Efficacy : Promotes lean muscle synthesis via IGF-1 upregulation and satellite cell activation, with minimal water retention .

Dihydrotestosterone (DHT)

Research Findings and Gaps

• Testosterone Enanthate: In hypogonadal men, 250 mg/week normalized serum testosterone and improved lean mass . Combined with GH in elderly men, it reduced subcutaneous fat by 14% .
• Trenbolone Enanthate : Animal studies show 10–15% greater muscle retention vs. testosterone, but human data are anecdotal .